Cas no 63915-68-4 (N-benzyl(3,4-dichlorophenyl)methanaminium chloride)

• Product Name: N-benzyl(3,4-dichlorophenyl)methanaminium chloride
• CAS No: 63915-68-4
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• CID: 1662396
• PubChem ID: 45216
• Update Time: 2025-04-21

N-benzyl(3,4-dichlorophenyl)methanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl(3,4-dichlorophenyl)methanaminium chloride
• benzyl-[(3,4-dichlorophenyl)methyl]azanium,chloride
• 63915-68-4
• DIBENZYLAMINE, 3,4-DICHLORO-, HYDROCHLORIDE
• Benzyl-3,4-dichlorobenzylamine hydrochloride

• Inchi： 1S/C14H13Cl2N.ClH/c15-13-7-6-12(8-14(13)16)10-17-9-11-4-2-1-3-5-11;/h1-8,17H,9-10H2;1H
• InChI Key： OBUCWJFRZPLDRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C[NH2+]CC1C=CC=CC=1)Cl.[Cl-]

Computed Properties

• Exact Mass: 286.9098
• Monoisotopic Mass: 301.019183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Boiling Point: 363.2°C at 760 mmHg
• Flash Point: 173.4°C
• PSA: 14.1